Cas no 918523-98-5 ((4-Bromo-2,5-difluoro-phenoxy)-tert-butyl-dimethyl-silane)

(4-Bromo-2,5-difluoro-phenoxy)-tert-butyl-dimethyl-silane is a silane-protected phenolic compound featuring both bromo and fluoro substituents on the aromatic ring. The tert-butyl-dimethyl-silyl (TBS) group enhances stability, protecting the phenolic oxygen during synthetic transformations. This reagent is particularly valuable in organic synthesis, where selective deprotection or further functionalization is required. The presence of bromo and fluoro groups offers versatile reactivity for cross-coupling reactions, nucleophilic substitutions, or directed metalation. Its robust shelf stability and compatibility with a range of reaction conditions make it a useful intermediate in pharmaceuticals, agrochemicals, and materials science. The compound’s structural features enable precise modifications of complex molecular architectures.

(4-Bromo-2,5-difluoro-phenoxy)-tert-butyl-dimethyl-silane structure

918523-98-5 structure

Product Name:(4-Bromo-2,5-difluoro-phenoxy)-tert-butyl-dimethyl-silane

CAS No:918523-98-5

MF:C₁₂H₁₇BrF₂OSi

MW:323.25

CID:5077665

Update Time:2026-03-01

(4-Bromo-2,5-difluoro-phenoxy)-tert-butyl-dimethyl-silane Chemical and Physical Properties

Names and Identifiers

- (4-Bromo-2,5-difluoro-phenoxy)-tert-butyl-dimethyl-silane
- Inchi： 1S/C12H17BrF2OSi/c1-12(2,3)17(4,5)16-11-7-9(14)8(13)6-10(11)15/h6-7H,1-5H3
- InChI Key： UXMAOOWTOSULIG-UHFFFAOYSA-N
- SMILES： C1(=CC(F)=C(C=C1F)O[Si](C(C)(C)C)(C)C)Br

(4-Bromo-2,5-difluoro-phenoxy)-tert-butyl-dimethyl-silane Pricemore >>

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